ethyl 2-(2-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C17H18N6O3S/c1-4-26-15(24)8-12-9-27-17(18-12)19-16(25)13-5-6-14(21-20-13)23-11(3)7-10(2)22-23/h5-7,9H,4,8H2,1-3H3,(H,18,19,25)
• InChI Key: TWKXZALQVRNVTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=NN=C(C=C2)N3C(=CC(=N3)C)C
• Molecular Formula: C17H18N6O3S
• Molecular Weight: 386.4 g/mol

Description

The compound contains several functional groups including an ester group (ethyl acetate), a thiazole ring, a pyridazine ring, and a pyrazole ring. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, compounds with similar structures are often synthesized through condensation reactions or through the use of coupling reagents.

Molecular Structure Analysis

The compound contains a thiazole ring, which is a five-membered ring containing nitrogen and sulfur. It also contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a pyrazole ring, which is a five-membered ring with two nitrogen atoms. These rings are likely to contribute to the stability and reactivity of the compound.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the ester group could undergo hydrolysis, the nitrogen in the pyrazole and pyridazine rings could participate in nucleophilic substitution reactions, and the thiazole ring could be involved in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar ester group and the nitrogen atoms in the rings could enhance the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Compounds with similar structures have shown a wide range of biological activities, including anti-inflammatory, antibacterial, antioxidant, and hypotensive activity.

Future Directions

Future research could focus on exploring the biological activities of the compound and developing methods for its synthesis. Additionally, the compound’s structure could be modified to enhance its properties or to create new compounds with different activities.